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Compound of Interest

Compound Name: Roburic Acid

Cat. No.: B049110

Essential Safety and Handling Guide for Roburic
Acid

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Roburic Acid. Given the conflicting
safety information available, a cautious approach is strongly recommended to ensure
personnel safety. While one Safety Data Sheet (SDS) classifies Roburic Acid as non-
hazardous, another advises avoiding skin and eye contact.[1][2] Therefore, the following
procedures incorporate protective measures to mitigate any potential risks.

Physicochemical and Safety Data

A summary of the known quantitative data for Roburic Acid is presented below.
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Property Value

Molecular Formula C30H4802

Molecular Weight 440.7 g/mol

Appearance White crystalline powder

Melting Point >181°C (decomposes)
Insoluble in water. Soluble in methanol,

Solubility chloroform, petroleum ether, n-hexane, ethyl
acetate, and DMSO (=44.1 mg/mL).[1][3]
Store at 4°C in a sealed container, away from

Storage

moisture and light.[4][5]

Safety Precaution

Avoid contact with skin and eyes.[1]

Operational Plan for Handling Roburic Acid

This section provides a step-by-step guide for the safe handling of Roburic Acid in a

laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid inhalation.

o Ensure that an eyewash station and safety shower are readily accessible.

o Clear the workspace of any unnecessary items and potential ignition sources.

2. Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

» Hand Protection: Wear nitrile or latex gloves. Inspect gloves for any tears or punctures

before use.

e Body Protection: A standard laboratory coat is required.
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o Respiratory Protection: If handling large quantities of the powder outside of a fume hood, a
dust mask or respirator may be necessary.

3. Handling Procedure:

» Weighing: When weighing the solid, do so in a fume hood or on a balance with a draft shield
to minimize the dispersion of dust.

e Dissolving: To prepare a solution, add the solvent to the Roburic Acid powder slowly. If
using DMSO, be aware that it can enhance the absorption of other chemicals through the
skin.[5]

» General Handling: Avoid direct contact with the solid and its solutions. Use spatulas and
other appropriate tools for transfer.

4. Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open. Seek medical attention.

 Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

o Spills: For small spills of the powder, gently sweep it up, avoiding dust generation, and place
it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed container for disposal.

Disposal Plan

Proper disposal of Roburic Acid and its containers is crucial to ensure environmental safety
and regulatory compliance.
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o Waste Characterization: Although one source indicates Roburic Acid is non-hazardous, it is
prudent to handle the waste as chemical waste.[2]

» Solid Waste: Collect solid Roburic Acid waste and contaminated materials (e.g., weigh
boats, paper) in a clearly labeled, sealed container.

 Liquid Waste: Collect solutions of Roburic Acid in a labeled, sealed waste container. Do not
mix with other waste streams unless compatibility is confirmed.

» Container Disposal: Empty containers should be rinsed with an appropriate solvent. The
rinsate should be collected as chemical waste. Once clean, containers can be disposed of
according to institutional guidelines.

e Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations. Consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Visual Workflow for Handling Roburic Acid

The following diagram illustrates the key steps for the safe handling of Roburic Acid, from
preparation to disposal.
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Roburic Acid Handling Workflow

Spill Response First Aid for Exposure

Preparation

1. Review SDS & SOPs

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Well-Ventilated Workspace
(Fume Hood)

4. Weigh Roburic Acid Powder

5. Prepare Solution (if required)

6. Perform Experimental Procedures

Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Roburic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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